Cas no 1805556-63-1 (Methyl 3-(chloromethyl)-4-(difluoromethyl)-6-methoxypyridine-2-acetate)

• Product Name: Methyl 3-(chloromethyl)-4-(difluoromethyl)-6-methoxypyridine-2-acetate
• CAS No: 1805556-63-1
• MF: C₁₁H₁₂ClF₂NO₃
• MW: 279.667689323425
• CID: 4897660
• Update Time: 2025-10-31

Methyl 3-(chloromethyl)-4-(difluoromethyl)-6-methoxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-4-(difluoromethyl)-6-methoxypyridine-2-acetate

• Inchi： 1S/C11H12ClF2NO3/c1-17-9-3-6(11(13)14)7(5-12)8(15-9)4-10(16)18-2/h3,11H,4-5H2,1-2H3
• InChI Key： RJNJZOBNQMEEGH-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)F)C=C(N=C1CC(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(chloromethyl)-4-(difluoromethyl)-6-methoxypyridine-2-acetate

Methyl 3-(chloromethyl)-4-(difluoromethyl)-6-methoxypyridine-2-acetate (CAS No. 1805556-63-1): An Overview of a Promising Heterocyclic Compound

Methyl 3-(chloromethyl)-4-(difluoromethyl)-6-methoxypyridine-2-acetate (CAS No. 1805556-63-1) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and agrochemicals. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and chemical reactivity. In this article, we will delve into the structural characteristics, synthesis methods, and potential applications of this compound, highlighting its significance in current research.

Structural Characteristics

The molecular structure of Methyl 3-(chloromethyl)-4-(difluoromethyl)-6-methoxypyridine-2-acetate (CAS No. 1805556-63-1) is characterized by a pyridine ring substituted with a chloromethyl group at the 3-position, a difluoromethyl group at the 4-position, and a methoxy group at the 6-position. The acetate ester group is attached to the 2-position of the pyridine ring. This combination of functional groups imparts unique chemical properties to the molecule, making it an interesting target for various chemical transformations and biological studies.

The presence of the chloromethyl and difluoromethyl groups introduces significant electronic effects and steric hindrance, which can influence the reactivity and stability of the compound. The methoxy group at the 6-position further modulates the electronic properties of the pyridine ring, contributing to its overall biological activity. The acetate ester group provides a versatile functional handle for further derivatization and conjugation with other molecules.

Synthesis Methods

The synthesis of Methyl 3-(chloromethyl)-4-(difluoromethyl)-6-methoxypyridine-2-acetate (CAS No. 1805556-63-1) has been reported using various synthetic routes, each with its own advantages and limitations. One common approach involves the sequential introduction of functional groups onto a pyridine scaffold. For instance, starting from a commercially available pyridine derivative, such as 2-chloro-6-methoxypyridine, the chloromethyl group can be introduced via an alkylation reaction using an appropriate chloroalkylating agent. Subsequently, the difluoromethyl group can be introduced through a fluorination reaction using a difluorocarbene source.

Another synthetic route involves the construction of the pyridine ring from simpler precursors. For example, a multistep synthesis might begin with an appropriate nitrogen-containing precursor, such as an amide or nitrile, which is then cyclized to form the pyridine ring. The subsequent introduction of the chloromethyl, difluoromethyl, and methoxy groups can be achieved through selective functionalization reactions.

Biological Activity and Applications

Methyl 3-(chloromethyl)-4-(difluoromethyl)-6-methoxypyridine-2-acetate (CAS No. 1805556-63-1) has shown promising biological activity in several areas of research. One notable application is in medicinal chemistry, where it has been investigated as a potential lead compound for drug discovery. The unique combination of functional groups in this molecule can influence its pharmacological properties, such as receptor binding affinity and metabolic stability.

Recent studies have explored the use of this compound as a modulator of specific biological pathways. For instance, it has been reported to exhibit activity against certain enzymes involved in signal transduction pathways, making it a potential candidate for therapeutic intervention in diseases characterized by dysregulated signaling. Additionally, its ability to interact with specific protein targets has been studied in detail using techniques such as X-ray crystallography and molecular docking simulations.

In the field of agrochemicals, Methyl 3-(chloromethyl)-4-(difluoromethyl)-6-methoxypyridine-2-acetate (CAS No. 1805556-63-1) has shown potential as a bioactive molecule with herbicidal or pesticidal properties. Its unique structure allows it to interact with specific plant or pest targets, potentially leading to new formulations for crop protection.

Current Research Trends

The ongoing research on Methyl 3-(chloromethyl)-4-(difluoromethyl)-6-methoxypyridine-2-acetate (CAS No. 1805556-63-1) reflects its growing importance in both academic and industrial settings. Several research groups are actively investigating its synthetic methods to improve yield and purity while reducing environmental impact. Additionally, efforts are being made to explore its biological activity through high-throughput screening assays and in vitro/in vivo models.

In medicinal chemistry, there is increasing interest in developing derivatives of this compound to enhance its therapeutic potential. Structure-activity relationship (SAR) studies are being conducted to identify key structural features that contribute to its biological activity and optimize these features for improved efficacy and safety profiles.

In conclusion, Methyl 3-(chloromethyl)-4-(difluoromethyl)-6-methoxypyridine-2-acetate (CAS No. 1805556-63-1) is a versatile heterocyclic compound with significant potential applications in medicinal chemistry and agrochemicals. Its unique structural characteristics make it an attractive target for further research and development, promising new insights into its biological activities and practical uses.